molecular formula C22H27N3O3S2 B2394979 1-(3-Methoxyphenyl)-4-(4-(((4-methylthiazol-2-yl)thio)methyl)piperidine-1-carbonyl)pyrrolidin-2-one CAS No. 1421490-10-9

1-(3-Methoxyphenyl)-4-(4-(((4-methylthiazol-2-yl)thio)methyl)piperidine-1-carbonyl)pyrrolidin-2-one

Cat. No. B2394979
CAS RN: 1421490-10-9
M. Wt: 445.6
InChI Key: CGUGZQSXVFMMJV-UHFFFAOYSA-N
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Description

1-(3-Methoxyphenyl)-4-(4-(((4-methylthiazol-2-yl)thio)methyl)piperidine-1-carbonyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C22H27N3O3S2 and its molecular weight is 445.6. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Methoxyphenyl)-4-(4-(((4-methylthiazol-2-yl)thio)methyl)piperidine-1-carbonyl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Methoxyphenyl)-4-(4-(((4-methylthiazol-2-yl)thio)methyl)piperidine-1-carbonyl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Applications

  • A study focused on the synthesis of pyrrolidin-2-one and pyrrolidine derivatives explored their antiarrhythmic and antihypertensive effects, highlighting the importance of the phenylpiperazine moiety with methoxy- or chloro- substituents for their alpha-adrenolytic properties, which may be related to their pharmacological effects (Malawska et al., 2002).

Chemical Synthesis and Characterization

  • Research on heterocyclic enaminonitriles demonstrated the preparation of dihydrothiophenium-1-bis(ethoxycarbonyl)methylides and their recyclization, contributing to the understanding of complex chemical structures and their potential utility in synthetic chemistry (Yamagata et al., 1993).
  • Another study presented reactions of benzo[b]thiophen dioxides with morpholine, piperidine, and pyrrolidine, exploring their potential for creating amides and enamines, further expanding the scope of chemical reactions and synthesis techniques for compounds with complex functionalities (Buggle et al., 1978).

Medicinal Chemistry and Bioactive Compounds

  • Oxindole synthesis via palladium-catalyzed C-H functionalization was discussed in a paper that outlined a method for creating compounds with significant biological activity, showcasing the versatility of palladium catalysis in medicinal chemistry synthesis (Magano et al., 2014).
  • A study on the three-component synthesis of pyridine derivatives highlighted the creation of novel compounds through a one-pot synthesis method, indicating their potential for further investigation in the development of new pharmaceutical agents (Feng, 2011).

properties

IUPAC Name

1-(3-methoxyphenyl)-4-[4-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]piperidine-1-carbonyl]pyrrolidin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H27N3O3S2/c1-15-13-29-22(23-15)30-14-16-6-8-24(9-7-16)21(27)17-10-20(26)25(12-17)18-4-3-5-19(11-18)28-2/h3-5,11,13,16-17H,6-10,12,14H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CGUGZQSXVFMMJV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CSC(=N1)SCC2CCN(CC2)C(=O)C3CC(=O)N(C3)C4=CC(=CC=C4)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H27N3O3S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

445.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-Methoxyphenyl)-4-(4-(((4-methylthiazol-2-yl)thio)methyl)piperidine-1-carbonyl)pyrrolidin-2-one

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